Cas no 403834-86-6 (2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 403834-86-6
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 3089540
• PubChem ID: 807850
• Update Time: 2025-06-09

2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylthio)-N-(4-ethoxyphenyl)acetamide
• 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide
• SR-01000243933
• Oprea1_013304
• STK036124
• 2-cyclohexylsulfanyl-N-(4-ethoxyphenyl)acetamide
• AB00120295-01
• IDI1_010098
• 2-(CYCLOHEXYLSULFANYL)-N~1~-(4-ETHOXYPHENYL)ACETAMIDE
• Cambridge id 6817305
• 403834-86-6
• IFLab1_004343
• SR-01000243933-1
• VU0494137-1
• HMS1424F09
• Oprea1_194172
• F1016-0273
• AKOS003296702

• Inchi： 1S/C16H23NO2S/c1-2-19-14-10-8-13(9-11-14)17-16(18)12-20-15-6-4-3-5-7-15/h8-11,15H,2-7,12H2,1H3,(H,17,18)
• InChI Key： SRJNRLNGJHYLAL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 293.14495015Da
• Monoisotopic Mass: 293.14495015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide

Introduction to 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS No. 403834-86-6)

2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide, identified by its Chemical Abstracts Service number CAS No. 403834-86-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a cyclohexylsulfanyl group and a 4-ethoxyphenyl moiety, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The cyclohexylsulfanyl substituent in the molecular structure imparts a certain degree of lipophilicity, which can influence the compound's solubility and membrane permeability. This characteristic is often exploited in the design of bioactive molecules to enhance their pharmacokinetic profiles. On the other hand, the 4-ethoxyphenyl group introduces a hydroxyl ether functionality, which can participate in various hydrogen bonding interactions, thereby affecting the compound's binding affinity to biological targets. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been significant interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infections, inflammation, and cancer. The 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide structure represents an interesting case study in this context. Its molecular framework suggests that it may interact with biological targets in multiple ways, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The presence of both sulfur and nitrogen atoms in its structure allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, further functionalization of the cyclohexylsulfanyl group could lead to derivatives with enhanced metabolic stability or altered binding characteristics. Similarly, modifications to the 4-ethoxyphenyl moiety might improve solubility or reduce toxicity.

The pharmaceutical industry has increasingly relied on computational methods and high-throughput screening to identify promising drug candidates. In this regard, 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide could serve as a valuable scaffold for virtual screening campaigns aimed at discovering new therapeutic agents. Its unique structural features make it amenable to various computational docking studies, which can help predict its interactions with biological targets such as enzymes and receptors.

Moreover, advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex organic molecules. The synthesis of 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide could benefit from modern techniques such as flow chemistry or catalytic processes, which offer improved yields and reduced environmental impact compared to traditional batch methods. These innovations are crucial for bringing new drugs to market more rapidly and cost-effectively.

Recent research has also highlighted the importance of understanding the mechanistic aspects of drug action at a molecular level. For 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide, elucidating its mode of interaction with biological targets would be essential for optimizing its therapeutic efficacy and minimizing potential side effects. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry play critical roles in determining the three-dimensional structure of protein-ligand complexes, providing insights into how this compound exerts its biological effects.

The development of novel pharmaceutical agents is often hampered by challenges related to drug resistance and off-target effects. However, compounds like 2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide, with their unique structural motifs, offer opportunities to overcome these limitations. By designing molecules that interact with targets in novel ways or possess enhanced selectivity profiles, researchers can develop drugs that are more effective and less prone to resistance mechanisms.

In conclusion,2-(cyclohexylsulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS No. 403834-86-6) represents a promising candidate for further exploration in pharmaceutical research. Its structural features suggest potential applications across multiple therapeutic areas, while advancements in synthetic chemistry and computational methods provide powerful tools for optimizing its properties. As our understanding of biological systems continues to grow,this compound will likely play an important role in the discovery and development of new medicines that address unmet medical needs.